![molecular formula C8H9FO2S B1426309 1-(Ethanesulfonyl)-2-fluorobenzene CAS No. 652170-25-7](/img/structure/B1426309.png)
1-(Ethanesulfonyl)-2-fluorobenzene
Overview
Description
1-(Ethanesulfonyl)-2-fluorobenzene (2-FBE) is a versatile chemical compound with a wide range of uses in the scientific and industrial fields. It is a colorless, crystalline solid with a sharp, sweet odor. It is a member of the sulfonated aromatic compounds and can be used as an intermediate for the synthesis of a variety of organic compounds. 2-FBE has a wide range of applications in the pharmaceutical, agrochemical, and polymer industries.
Scientific Research Applications
Organometallic Chemistry and Catalysis
1-(Ethanesulfonyl)-2-fluorobenzene, a type of fluorobenzene, is increasingly recognized for its applications in organometallic chemistry and transition-metal-based catalysis. The presence of fluorine substituents reduces the ability to donate π-electron density, making fluorobenzenes weakly binding to metal centers and useful as non-coordinating solvents or readily displaced ligands. This property is significant in the context of well-defined complexes, C-H and C-F bond activation reactions, and catalysis, offering new opportunities for organic synthesis (Pike, Crimmin, & Chaplin, 2017).
Crystal Structure and Molecular Interactions
Studies on fluorobenzenes, including 1-(Ethanesulfonyl)-2-fluorobenzene, reveal their unique structural properties in crystalline states. Research focusing on C−H···F−C interactions demonstrates the weak acceptor capabilities of the C−F group and how these interactions influence crystal structures. The findings show similarities in structure-determining intermolecular interactions between fluorobenzenes and related compounds (Thalladi et al., 1998).
Electrochemical Fluorination
Electrochemical fluorination is another significant application. For instance, the fluorination of toluene, monofluoromethylbenzene, and difluoromethylbenzene in specific solvent conditions can produce various fluorinated benzene derivatives, including 1-(Ethanesulfonyl)-2-fluorobenzene. This process provides insights into proton elimination from methyl groups and the transformation of these compounds under different applied potentials (Momota, Mukai, Kato, & Morita, 1998).
properties
IUPAC Name |
1-ethylsulfonyl-2-fluorobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9FO2S/c1-2-12(10,11)8-6-4-3-5-7(8)9/h3-6H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEKKLXBUQRMFFB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)C1=CC=CC=C1F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9FO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20718594 | |
Record name | 1-(Ethanesulfonyl)-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20718594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Ethanesulfonyl)-2-fluorobenzene | |
CAS RN |
652170-25-7 | |
Record name | 1-(Ethanesulfonyl)-2-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20718594 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.